molecular formula C19H18 B8497924 9-(Prop-2-en-1-yl)-9,10-dihydro-9,10-ethanoanthracene CAS No. 62686-45-7

9-(Prop-2-en-1-yl)-9,10-dihydro-9,10-ethanoanthracene

Cat. No.: B8497924
CAS No.: 62686-45-7
M. Wt: 246.3 g/mol
InChI Key: LHHOBLDSZWYRBD-UHFFFAOYSA-N
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Description

9-(Prop-2-en-1-yl)-9,10-dihydro-9,10-ethanoanthracene is a useful research compound. Its molecular formula is C19H18 and its molecular weight is 246.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

62686-45-7

Molecular Formula

C19H18

Molecular Weight

246.3 g/mol

IUPAC Name

1-prop-2-enyltetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene

InChI

InChI=1S/C19H18/c1-2-12-19-13-11-14(15-7-3-5-9-17(15)19)16-8-4-6-10-18(16)19/h2-10,14H,1,11-13H2

InChI Key

LHHOBLDSZWYRBD-UHFFFAOYSA-N

Canonical SMILES

C=CCC12CCC(C3=CC=CC=C31)C4=CC=CC=C24

Origin of Product

United States

Synthesis routes and methods I

Procedure details

9-β-Propenyl-9,10-dihydro-9,10-ethanoanthracene (xi) is prepared from 9-β-propenyl-9,10-dihydro-9,10-ethanoanthracen-11-one (x) by a Wolff-Kishner reduction or treatment with ethanedithiol and then with hydrogen in the presence of Raney nickel.
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Synthesis routes and methods II

Procedure details

A mixture of 9-β-propenyl-9,10-dihydro-9,10-ethanoanthracene-11-one (280 mg), hydrazine (0.2 ml) and sodium hydroxide in triethyleneglycol was stirred at 150° C. for 30 minutes and at 190° - 200° C. for 2.5 hours. The reaction mixture was diluted with water and extracted with benzene. The organic layer was washed with water, dried over anhydrous sodium sulfate and evaporated to dryness. The residue was purified over silica gel chromatography to give 9-β-propenyl-9,10-dihydro-9,10-ethanoanthracene, M.P. 42° - 43° C.
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9-β-propenyl-9,10-dihydro-9,10-ethanoanthracene-11-one
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